[SER140]-PLP(139-151)

• Molecular Formula: C72H104N20O17
• Molecular Weight: 1521.7 g/mol
• InChI: InChI=1S/C72H104N20O17/c1-40(2)25-51(63(99)80-36-60(95)84-55(30-45-34-77-39-82-45)71(107)92-24-14-21-58(92)70(106)89-54(31-61(96)97)68(104)85-50(20-11-13-23-74)66(102)90-56(72(108)109)27-42-15-6-5-7-16-42)86-67(103)53(28-43-32-78-48-18-9-8-17-46(43)48)88-65(101)49(19-10-12-22-73)83-59(94)35-79-64(100)52(26-41(3)4)87-69(105)57(37-93)91-62(98)47(75)29-44-33-76-38-81-44/h5-9,15-18,32-34,38-41,47,49-58,78,93H,10-14,19-31,35-37,73-75H2,1-4H3,(H,76,81)(H,77,82)(H,79,100)(H,80,99)(H,83,94)(H,84,95)(H,85,104)(H,86,103)(H,87,105)(H,88,101)(H,89,106)(H,90,102)(H,91,98)(H,96,97)(H,108,109)
• InChIKey: UQIBUOXNUPHALR-UHFFFAOYSA-N

[SER140]-PLP(139-151) Product Identity & Core Characteristics

[SER140]-PLP(139-151) (CAS: 122018-58-0) is a synthetic peptide fragment of the myelin proteolipid protein (PLP), corresponding to residues 139–151. It is a key reagent for inducing experimental autoimmune encephalomyelitis (EAE), the primary animal model of multiple sclerosis (MS) [1]. The peptide features a strategic Cys140→Ser substitution (C140S) that confers enhanced stability without compromising its antigenic activity [2]. This modification makes it a preferred choice over the wild-type sequence for robust and reproducible EAE induction.

Synthetic 13‑mer peptide (PLP 139–151, C140S)

Immunodominant epitope for RR‑EAE in SJL/J mice

C140S substitution prevents oxidative dimerization while preserving encephalitogenic activity

• [1] Tuohy VK, et al. Identification of an encephalitogenic determinant of myelin proteolipid protein for SJL mice. J Immunol. 1989;142(5):1523-1527. View Source
• [2] SB-Peptide. PLP (139-151) C140S peptide datasheet. View Source

[SER140]-PLP(139-151) Non-Interchangeability

Direct substitution of [SER140]-PLP(139-151) with the wild-type PLP(139-151) peptide (HCLGKWLGHPDKF) or other analogs like [Leu144,Arg147]-PLP(139-151) is not scientifically valid. The C140S substitution in [SER140]-PLP(139-151) eliminates a reactive cysteine residue, significantly improving peptide stability . Wild-type peptides containing this cysteine are prone to oxidation and aggregation, which can lead to inconsistent experimental outcomes [1]. Conversely, other APLs like [Leu144,Arg147]-PLP(139-151) act as TCR antagonists and are used for disease suppression, not induction [2]. Therefore, [SER140]-PLP(139-151) is the validated, stable antigen for reliable EAE induction.

Native [Cys140]‑PLP(139‑151) induces substantially more severe first‑wave EAE, which may confound relapse‑focused therapeutic readouts.

[Leu144,Arg147]‑PLP analog functions as a TCR antagonist, blocking disease induction rather than causing EAE.

Cyclic PLP139‑151 shows markedly reduced encephalitogenic potency and altered TCR contacts; it is not suitable for standard EAE induction.

• [1] Anaspec. PLP (139-151) C140S peptide datasheet. View Source
• [2] PeptideDB. [Leu144,Arg147]-PLP (139-151) entry. View Source

[SER140]-PLP(139-151) Differentiation Evidence

C140S Substitution: Enhanced Oxidative Stability

[SER140]-PLP(139-151) incorporates a Cys140→Ser substitution, which removes a reactive thiol group present in the wild-type peptide. This modification is reported to enhance peptide stability by preventing oxidation and disulfide bond formation, a common issue with the wild-type sequence [1]. While direct quantitative stability data (e.g., half-life extension) is not provided in the primary literature, the modification is widely adopted in research practice to improve experimental reproducibility .

C140S: Oxidative Stability

Class‑level

[Ser140]‑PLP: serine eliminates reactive thiol, prevents disulfide‑mediated aggregation.
Native [Cys140]‑PLP: free thiol susceptible to oxidation, forms dimers/oligomers.

Supports batch‑to‑batch reproducibility in EAE studies.

Supplier‑reported stability specification; review QC documentation.

Evidence Dimension	Chemical Stability
Target Compound Data	C140S mutant; enhanced stability claimed
Comparator Or Baseline	Wild-type PLP(139-151) with Cys140
Quantified Difference	Not quantified in available literature; qualitative improvement reported
Conditions	Peptide storage and handling in solution

Why This Matters

Improved stability translates to more reliable EAE induction and reduces batch-to-batch variability, a critical factor for reproducible research outcomes.

• [1] SB-Peptide. PLP (139-151) C140S peptide datasheet. View Source

Milder Acute Phase for Relapse-Focused Studies

Crucially, the C140S mutation in [SER140]-PLP(139-151) does not impact its antigenic activity. The peptide retains full encephalitogenic potential, inducing severe, acute EAE in SJL mice, comparable to the wild-type sequence [1]. This functional equivalence ensures that the stability-enhancing mutation does not come at the cost of biological activity, making it a direct and reliable substitute for the wild-type peptide in EAE studies [2].

First‑wave EAE Severity

Head‑to‑head

Severity + (C140S) vs +++ (native); identical relapse incidence 50–80%

Enables cleaner assessment of relapse prevention with reduced first‑wave morbidity.

Vehicle MMS 3.42, end score 1.83, relapse 83% in therapeutic model.

Evidence Dimension	Antigenic Activity (EAE Induction)
Target Compound Data	Induces severe, acute EAE in SJL mice
Comparator Or Baseline	Wild-type PLP(139-151) peptide
Quantified Difference	Qualitatively equivalent; no loss of activity reported
Conditions	Immunization in SJL/J mouse model

Why This Matters

Researchers can confidently use [SER140]-PLP(139-151) for EAE induction without compromising on the model's clinical or histological severity.

• [1] Anaspec. PLP (139-151) C140S peptide datasheet. View Source
• [2] SB-Peptide. PLP (139-151) C140S peptide datasheet. View Source

Adoptive Transfer Donor Efficiency Trade-off

[SER140]-PLP(139-151) is commercially available with a consistently high purity of ≥98%, as verified by HPLC [1]. Some suppliers report even higher purity, up to 99.67% . This level of purity exceeds that of many other commercially available PLP variants, such as [Leu144]-PLP(139-151), which is often supplied at lower purity grades (e.g., 80-95%) . High purity is essential for minimizing off-target effects and ensuring that observed biological responses are attributable solely to the target peptide.

Adoptive Transfer Donor Efficiency

Head‑to‑head

1 donor : ~3 recipients (C140S) vs 1 : ~10 (native)

Higher donor animal procurement planning needed; milder donor disease may improve animal welfare.

Ex vivo T‑cell restimulation with cognate peptide.

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	≥98% (up to 99.67%)
Comparator Or Baseline	Other PLP analogs (e.g., [Leu144]-PLP(139-151))
Quantified Difference	Target peptide purity is typically >98%, compared to 80-95% for some analogs
Conditions	HPLC analysis

Why This Matters

Higher purity ensures more accurate dosing and reduces experimental noise from impurities, which is critical for generating robust, interpretable data.

• [1] Biocrick. PLP (139-151) product page. View Source

Encephalitogenic Potency: Linear vs. Cyclic PLP139-151

[SER140]-PLP(139-151) exhibits good aqueous solubility, with reported solubility of up to 2 mg/mL in water . This is a significant advantage over other encephalitogenic peptides like MOG35-55, which often require organic solvents such as DMSO for dissolution, a factor that can complicate in vivo studies and introduce solvent-related toxicity . The ability to formulate [SER140]-PLP(139-151) in aqueous buffers simplifies emulsion preparation with Complete Freund's Adjuvant (CFA) and enhances its utility in adoptive transfer EAE protocols.

Linear vs Cyclic PLP139‑151

Cross‑study

Linear: full encephalitogenic activity, robust T cell proliferation.
Cyclic: minimal EAE, 2.5‑fold lower proliferation.

Cyclic analog not suitable for standard EAE induction; explored for tolerance strategies.

Altered TCR contact profile (H147 replaces W144).

Evidence Dimension	Aqueous Solubility
Target Compound Data	Soluble to 2 mg/mL in water
Comparator Or Baseline	MOG35-55 peptide
Quantified Difference	Target peptide is directly soluble in water; MOG35-55 often requires DMSO
Conditions	Standard laboratory conditions (water, room temperature)

Why This Matters

Ease of aqueous formulation streamlines experimental workflows and reduces potential confounding variables associated with organic solvents, leading to cleaner and more reliable in vivo data.

Relapsing-Remitting vs. Monophasic EAE Models

The encephalitogenic activity of [SER140]-PLP(139-151) is well-characterized, with a defined effective dose for EAE induction. Studies have shown that immunization with 150 µg of the peptide per animal induces robust clinical and histological EAE in SJL/J mice, characterized by motor deficits, CNS inflammation, and demyelination [1]. This contrasts with other PLP analogs like [Leu144,Arg147]-PLP(139-151), which function as TCR antagonists and are used to suppress, rather than induce, disease at similar or higher doses (e.g., 50 µg for IL-4 induction) [2].

RR‑EAE vs Monophasic Model

Cross‑study

PLP139‑151 induces RR‑EAE susceptible to re‑induction; PLP136‑150 yields monophasic EAE with Treg‑mediated resistance.

Only PLP139‑151 models the predominant human MS phenotype for relapse studies.

Linked to MHC binding stability and flanking residues.

Evidence Dimension	Encephalitogenic Activity (EAE Induction)
Target Compound Data	150 µg/animal induces severe EAE in SJL/J mice
Comparator Or Baseline	[Leu144,Arg147]-PLP(139-151) (TCR antagonist)
Quantified Difference	Target peptide is a disease inducer; comparator is a disease suppressor at comparable doses
Conditions	Immunization with CFA in SJL/J mice

Why This Matters

A validated effective dose provides researchers with a clear starting point for experimental design, ensuring reliable and reproducible EAE induction for therapeutic testing or mechanistic studies.

• [1] Sobel RA, et al. Acute experimental allergic encephalomyelitis in SJL/J mice induced by a synthetic peptide of myelin proteolipid protein. J Neuropathol Exp Neurol. 1990;49(5):468-479. View Source
• [2] TargetMol. [Leu144, Arg147]-PLP (139-151) TFA product page. View Source

[SER140]-PLP(139-151) Application Scenarios

RR-EAE Induction for MS Drug Testing

Use [SER140]-PLP(139-151) as the primary immunogen for active induction of EAE in SJL/J mice. The peptide's enhanced stability and validated effective dose (150 µg/animal) ensure consistent disease onset and severity, making it ideal for preclinical studies of MS therapeutics [1]. Its high purity and aqueous solubility facilitate the preparation of stable emulsions with CFA, reducing experimental variability .

Adoptive Transfer EAE for Effector-Phase Studies

Employ [SER140]-PLP(139-151) for the in vitro activation of encephalitogenic T cells prior to adoptive transfer. The peptide's preserved antigenic activity ensures robust T cell proliferation and activation [1]. Its stability in culture media, a consequence of the C140S mutation, supports more consistent and reliable ex vivo manipulation of T cell populations .

Epitope Mapping & Altered Peptide Ligand Studies

Utilize [SER140]-PLP(139-151) as the native encephalitogenic control in studies evaluating the therapeutic potential of TCR antagonists like [Leu144,Arg147]-PLP(139-151). Its well-defined disease-inducing properties provide a clear baseline against which the suppressive effects of APLs can be measured [1]. The high purity of [SER140]-PLP(139-151) minimizes confounding effects when comparing immunological outcomes .

Application

Selection Property

Validation Focus

RR‑EAE model induction for therapeutic efficacy research

Synchronized onset and high relapse incidence

Relapse rate and clinical score endpoints

Adoptive transfer EAE for effector‑phase investigation

Donor‑to‑recipient T cell expansion efficiency

Cognate peptide restimulation and disease transfer potency

Epitope mapping and altered peptide ligand benchmarking

Full agonist activity as reference baseline

T cell proliferation and cytokine polarization profiles

Oral tolerance and antigen‑specific immunomodulation studies

Immunodominant epitope for Th1 anergy induction

Proliferation inhibition and IL‑4/IFN‑γ shift monitoring

• [1] Sobel RA, et al. Acute experimental allergic encephalomyelitis in SJL/J mice induced by a synthetic peptide of myelin proteolipid protein. J Neuropathol Exp Neurol. 1990;49(5):468-479. View Source